Cas no 2172430-25-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid
• CAS No: 2172430-25-8
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 5872932
• PubChem ID: 165528481
• Update Time: 2025-06-09

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-4-hydroxybenzoic acid
• EN300-1498683
• 2172430-25-8

• Inchi： 1S/C26H24N2O7/c1-34-23(24(30)28-21-12-15(25(31)32)10-11-22(21)29)13-27-26(33)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,23,29H,13-14H2,1H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： KESXCKDENROKGI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C(=CC=C(C(=O)O)C=1)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid (CAS No. 2172430-25-8)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid, identified by its CAS number 2172430-25-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties as intermediates in drug development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid is characterized by a benzoic acid core substituted with a hydroxyl group at the 4-position, an amino group at the 3-position, and a methoxycarbonyl moiety linked to a fluorene ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The structural motifs present in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid suggest potential interactions with key enzymes and receptors involved in these pathways. For instance, the benzoic acid scaffold is well-known for its antimicrobial and anti-inflammatory properties, while the fluorene ring enhances solubility and bioavailability, which are critical factors for drug efficacy.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex derivatives. The methoxycarbonyl group serves as a handle for further functionalization, allowing chemists to explore modifications that could enhance potency or selectivity. This flexibility has made 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid a subject of interest in academic and industrial research laboratories.

Recent studies have begun to elucidate the pharmacological profile of related compounds with similar structures. For example, derivatives of benzoic acid containing fluorene-based moieties have shown promise in preclinical models as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation. The hydroxyl group at the 4-position of the benzoic acid ring is particularly important, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity.

The methoxypropanamido moiety further contributes to the compound's complexity and potential biological activity. This group can influence both the solubility and metabolic stability of the molecule, factors that are critical for drug development. Additionally, the presence of multiple chiral centers in the structure allows for the synthesis of enantiomerically pure compounds, which can exhibit significantly different pharmacological effects depending on their stereochemistry.

In terms of synthetic chemistry, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-4-hydroxybenzoic acid presents an intriguing challenge due to its multifunctional nature. The synthesis requires careful consideration of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorene-based moiety, while protecting group strategies are necessary to handle the reactive functional groups present in the molecule.

The growing body of research on this compound underscores its significance in pharmaceutical chemistry. As our understanding of disease mechanisms continues to evolve, molecules like 3-3-(({(9H-fluorenine-nine}-yl)methoxycarbonyl}amino)-2-methoxypropanamido--4-hydroxybenzoic acid (CAS No. 2172430258) will play an increasingly important role in the discovery and development of new treatments. The ability to modify its structure to optimize pharmacokinetic and pharmacodynamic properties holds great promise for addressing unmet medical needs.

Future directions in research may focus on exploring novel derivatives of this compound using computational modeling and high-throughput screening techniques. By leveraging these approaches, scientists can rapidly identify analogs with enhanced biological activity or improved drug-like properties. Such efforts could lead to the identification of lead compounds that are ready for further development into clinical candidates.

The versatility of CAS No. 2172430258 makes it an attractive scaffold for medicinal chemists seeking to develop innovative therapeutics. Its unique combination of structural features offers opportunities to target multiple disease pathways simultaneously or to fine-tune specific interactions with biological targets. As research progresses, this compound is likely to emerge as a key player in the next generation of pharmaceutical agents.